Cas no 2172262-15-4 ((1-ethyl-5-methyl-1H-pyrazol-4-yl)methanethiol)

• Product Name: (1-ethyl-5-methyl-1H-pyrazol-4-yl)methanethiol
• CAS No: 2172262-15-4
• MF: C₇H₁₂N₂S
• MW: 156.248579978943
• CID: 6423017
• PubChem ID: 144413561
• Update Time: 2025-05-19

(1-ethyl-5-methyl-1H-pyrazol-4-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (1-ethyl-5-methyl-1H-pyrazol-4-yl)methanethiol
• EN300-1288841
• 2172262-15-4

• Inchi： 1S/C7H12N2S/c1-3-9-6(2)7(5-10)4-8-9/h4,10H,3,5H2,1-2H3
• InChI Key： LVYKAJAJYSVTAK-UHFFFAOYSA-N
• SMILES： SCC1C=NN(CC)C=1C

Computed Properties

• Exact Mass: 156.07211956g/mol
• Monoisotopic Mass: 156.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 18.8Ų

Additional information on (1-ethyl-5-methyl-1H-pyrazol-4-yl)methanethiol

Introduction to (1-ethyl-5-methyl-1H-pyrazol-4-yl)methanethiol and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (1-ethyl-5-methyl-1H-pyrazol-4-yl)methanethiol (CAS No. 2172262-15-4) stands out as a compound of considerable interest due to its unique structural properties and potential applications. This compound, characterized by its (1-ethyl-5-methyl-1H-pyrazol-4-yl)methanethiol core structure, has garnered attention in recent years for its role in various chemical and biological processes.

The CAS No. 2172262-15-4 identifier is a critical piece of information that distinguishes this compound from others in the vast chemical database. This unique numerical code ensures precise identification and facilitates accurate documentation in scientific literature and industrial applications. The compound's molecular structure, featuring a pyrazole ring substituted with ethyl and methyl groups, contributes to its distinct chemical behavior and reactivity.

In recent years, the study of heterocyclic compounds has seen significant advancements, particularly in understanding their pharmacological properties. Pyrazole derivatives, such as (1-ethyl-5-methyl-1H-pyrazol-4-yl)methanethiol, have been extensively researched for their potential as bioactive molecules. The presence of sulfur in the methanethiol moiety adds an additional layer of complexity, influencing both the compound's reactivity and its interactions with biological systems.

One of the most compelling aspects of (1-ethyl-5-methyl-1H-pyrazol-4-yl)methanethiol is its versatility in synthetic chemistry. The compound serves as a valuable intermediate in the synthesis of more complex molecules, including those with pharmaceutical applications. Researchers have leveraged its structural features to develop novel compounds with enhanced biological activity. For instance, modifications to the pyrazole ring have led to the discovery of new molecules with potential anti-inflammatory and anticancer properties.

The field of medicinal chemistry has benefited greatly from the exploration of pyrazole derivatives. The (1-ethyl-5-methyl-1H-pyrazol-4-yl)methanethiol scaffold has been incorporated into various drug candidates, demonstrating its ability to enhance binding affinity and selectivity towards target proteins. This has opened up new avenues for drug development, particularly in the treatment of chronic diseases where traditional drugs have shown limited efficacy.

Recent studies have also highlighted the role of sulfur-containing compounds in modulating biological pathways. The methanethiol group in (1-ethyl-5-methyl-1H-pyrazol-4-yl)methanethiol interacts with biological molecules in ways that can lead to therapeutic effects. For example, sulfur-based compounds have been shown to influence enzyme activity and signal transduction pathways, making them attractive candidates for drug design.

Moreover, the environmental impact of chemical compounds is an increasingly important consideration in modern research. The synthesis and application of (1-ethyl-5-methyl-1H-pyrazol-4-ylmethanethiol must be balanced with sustainability principles. Researchers are exploring green chemistry approaches to minimize waste and reduce energy consumption during production. These efforts align with global initiatives to promote sustainable practices in chemical manufacturing.

The industrial applications of this compound are also noteworthy. Beyond pharmaceuticals, (1-ethyl-5-methyl-hypopyrazolone methanethiol) finds use in agrochemicals and material science. Its ability to act as a precursor for more complex molecules makes it valuable in the development of crop protection agents and advanced materials. The compound's stability under various conditions further enhances its utility in industrial processes.

In conclusion, (1 ethyl 5 methyl 1H pyrazol 4 ylmethanet thiol CAS No 2172262 15 4 is a compound with multifaceted applications across different fields of chemistry. Its unique structural features and biological activity make it a subject of intense research interest. As scientific understanding continues to evolve, so too will the applications and implications of this remarkable molecule. The ongoing exploration of its properties promises to yield new insights and innovations that will shape the future of chemical research.